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Compound Name:
3-Cyano-5-methoxyisonicotinic

acid

CAS No.: 1138444-09-3

Cat. No.: B1421137

Get Quote

Executive Summary
3-Cyano-5-methoxyisonicotinic acid (CMINA) represents a highly functionalized pyridine

derivative offering unique steric and electronic properties for materials science.[1] Unlike simple

isonicotinic acid, CMINA incorporates a strong electron-withdrawing nitrile group at the C3

position and an electron-donating methoxy group at the C5 position.

This "push-pull" electronic architecture, combined with the steric crowding of the 3,4,5-

substitution pattern, makes CMINA a high-value candidate for:

Metal-Organic Frameworks (MOFs): As a pore-engineering linker that introduces polarity and

steric bulk to modulate gas adsorption selectivity.[1]

Optoelectronics: As a core scaffold for Intramolecular Charge Transfer (ICT) chromophores,

where the steric bulk minimizes Aggregation-Caused Quenching (ACQ).

Crystal Engineering: Utilizing the nitrile group as a secondary hydrogen-bond acceptor to

direct supramolecular assembly.
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Chemical Profile & Structural Logic[1][2]
IUPAC Name: 3-cyano-5-methoxypyridine-4-carboxylic acid[1]

Molecular Weight: 178.14 g/mol [1]

Key Functional Groups:

Pyridine Nitrogen (N1): Primary coordination site (soft base).

Carboxylate (C4): Anionic coordination site (hard base).

Nitrile (C3): Weak coordination site / H-bond acceptor / Dipole modulator.[1]

Methoxy (C5): Steric bulk / Electron donor.

Expert Insight: The "Steric Gearing" Effect
The proximity of the nitrile (C3) and methoxy (C5) groups to the central carboxylate (C4) forces

the carboxylate group to rotate out of the pyridine plane. In MOF construction, this twist

prevents the formation of perfectly flat, stacked sheets, thereby increasing the fractional free

volume (porosity) and reducing framework interpenetration.

Application I: Coordination Modulation in MOF
Synthesis
CMINA is particularly effective as a functional modulator in the synthesis of Zirconium-based

MOFs (e.g., UiO-66 series) or Zinc-based pillared frameworks.[1] By replacing standard linkers

(like terephthalic acid or isonicotinic acid) with CMINA, researchers can introduce "functional

defects" or specific binding pockets for small molecules (e.g., CO2 capture).

Protocol A: Solvothermal Synthesis of CMINA-
Modulated Zn-MOF
Objective: To synthesize a crystalline coordination polymer using CMINA to modulate pore

polarity.

Reagents:
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Zinc Nitrate Hexahydrate [Zn(NO₃)₂·6H₂O] (98%)

3-Cyano-5-methoxyisonicotinic acid (CMINA) (≥97%)[1][2]

N,N-Dimethylformamide (DMF) (Anhydrous)[1]

Ethanol (Absolute)

Step-by-Step Methodology:

Precursor Dissolution:

In a 20 mL scintillation vial, dissolve 0.5 mmol (89 mg) of CMINA in 10 mL of DMF/Ethanol

(3:1 v/v).

Sonicate for 10 minutes until the solution is clear. Note: The methoxy group improves

solubility in organic solvents compared to unsubstituted isonicotinic acid.

Metal Addition:

Add 0.25 mmol (74 mg) of Zn(NO₃)₂·6H₂O to the solution.

Stir at room temperature for 30 minutes. The solution should remain clear; if precipitation

occurs, add 1-2 drops of dilute HNO₃ to redissolve.

Solvothermal Growth:

Transfer the solution to a Teflon-lined stainless steel autoclave (25 mL capacity).

Seal and heat at 100°C for 48 hours in a programmable oven (Ramp rate: 1°C/min).

Critical Step: Allow the autoclave to cool to room temperature naturally over 12 hours.

Rapid cooling induces amorphous precipitation.

Isolation & Activation:

Filter the resulting block-shaped crystals.

Wash 3x with DMF and 3x with Ethanol to remove unreacted ligand.
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Solvent Exchange: Immerse crystals in anhydrous acetone for 3 days, refreshing the

solvent every 24 hours.

Activation: Dry under vacuum (10⁻³ Torr) at 80°C for 6 hours.

Data Interpretation:

XRD: Compare powder X-ray diffraction patterns with simulated patterns of standard Zn-

isonicotinate frameworks. Shifts in low-angle peaks indicate unit cell expansion due to the

methoxy steric bulk.[1]

BET Surface Area: Expect a lower surface area than unsubstituted analogs, but higher

isosteric heat of adsorption (Qst) for CO₂ due to the polar nitrile interaction.

Application II: Solid-State Fluorescence (Push-Pull
Systems)
The 3-cyano-5-methoxy substitution pattern creates an internal "push-pull" system on the

pyridine ring.[1] This makes CMINA an excellent precursor for solid-state emitters.[1]

Mechanism: Steric Inhibition of Quenching
Standard planar fluorophores suffer from Aggregation-Caused Quenching (ACQ) in the solid

state due to

-

stacking.[1] The C5-methoxy group of CMINA disrupts this stacking, allowing the molecule to
retain high quantum efficiency in crystal form.

Workflow Diagram: Electronic Pathway
The following diagram illustrates the logical flow of electronic excitation and the role of

substituents in CMINA-based materials.
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Caption: Mechanistic pathway showing how the 3,4,5-substitution pattern of CMINA enhances

solid-state fluorescence by preventing quenching interactions.

Preparation Protocol: Hydrolysis of Methyl Ester
Commercially, the molecule is often available as Methyl 3-cyano-5-methoxyisonicotinate.[1] For

coordination chemistry, the free acid is required.

Reaction:

Protocol:

Dissolution: Dissolve 1.0 g (5.2 mmol) of the methyl ester in 20 mL of THF.

Hydrolysis: Add 10 mL of 1.0 M LiOH (aq) dropwise at 0°C.

Why LiOH? LiOH is milder than NaOH and less likely to attack the nitrile group

(hydrolyzing it to an amide).

Reaction: Stir at room temperature for 3 hours. Monitor via TLC (EtOAc/Hexane 1:1).

Workup:

Evaporate THF under reduced pressure.

Acidify the aqueous residue to pH 3.0 using 1.0 M HCl.

The product, 3-Cyano-5-methoxyisonicotinic acid, will precipitate as a white solid.[1]

Purification: Recrystallize from minimal hot water/ethanol.
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Yield Expectation: >85%

Summary of Physical Properties
Property Value (Approx.) Relevance to Application

pKa (COOH) ~3.8 - 4.2

Determines buffer pH for MOF

growth; lower than isonicotinic

acid due to CN- induction.[1]

Solubility DMSO, DMF, MeOH

High solubility in polar aprotic

solvents aids solvothermal

synthesis.[1]

Thermal Stability >220°C (Crystal)

Suitable for activation

processes in porous material

synthesis.[1]

Coordination Modes
Monodentate (N), Bridging

(COO)

Versatile binding allows for 1D

chains or 3D frameworks.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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